Zirconium carbonate

Catalog No.
S3720434
CAS No.
36577-48-7
M.F
C2O6Zr
M. Wt
211.24 g/mol
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Zirconium carbonate

CAS Number

36577-48-7

Product Name

Zirconium carbonate

IUPAC Name

zirconium(4+);dicarbonate

Molecular Formula

C2O6Zr

Molecular Weight

211.24 g/mol

InChI

InChI=1S/2CH2O3.Zr/c2*2-1(3)4;/h2*(H2,2,3,4);/q;;+4/p-4

InChI Key

XJUNLJFOHNHSAR-UHFFFAOYSA-J

SMILES

C(=O)([O-])[O-].C(=O)([O-])[O-].[Zr+4]

Canonical SMILES

C(=O)([O-])[O-].C(=O)([O-])[O-].[Zr+4]

Precursor for Other Zirconium Compounds:

Due to its water insolubility, zirconium carbonate is a valuable intermediate for synthesizing other zirconium compounds commonly used in research. Heating zirconium carbonate (calcination) converts it to zirconium dioxide (ZrO2), a versatile material with applications in ceramics, catalysis, and as an oxygen sensor [].

Zirconium carbonate can also react with acids to form various zirconium salts useful for different research purposes. For example, reacting zirconium carbonate with hydrochloric acid (HCl) produces zirconium tetrachloride (ZrCl4), a volatile compound ideal for thin-film deposition techniques used in materials science.

Catalyst Support:

The high surface area of some forms of zirconium carbonate makes it a potential candidate as a support material for catalysts. Catalysts are substances that accelerate chemical reactions without being consumed themselves. By providing a platform for the catalyst particles to disperse on, zirconium carbonate can improve the efficiency and selectivity of certain reactions.

Research into Alternative Zirconium Sources:

While zirconium carbonate isn't widely used directly in research, it serves as a source of zirconium for further exploration. Zirconium is a valuable metal with unique properties, and researchers may study zirconium carbonate to develop novel methods for zirconium extraction or purification techniques relevant to various scientific fields [].

Hydrogen Bond Acceptor Count

6

Exact Mass

209.874186 g/mol

Monoisotopic Mass

209.874186 g/mol

Heavy Atom Count

9

UNII

QLH2275OWS

Wikipedia

Zirconium(IV) carbonate

Dates

Modify: 2023-11-23

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